Cas no 2093-13-2 (2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[[[(2,4-dimethylphenyl)methyl]amino]iminomethyl]-)

• Product Name: 2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[[[(2,4-dimethylphenyl)methyl]amino]iminomethyl]-
• CAS No: 2093-13-2
• MF: C₁₅H₁₈ClN₇O
• MW: 347.802720546722
• CID: 276527
• PubChem ID: 135596587
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[[[(2,4-dimethylphenyl)methyl]amino]iminomethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[[[(2,4-dimethylphenyl)methyl]amino]iminomethyl]-
• Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-((((2,4-dimethylphenyl)methyl)amino)iminomethyl)-
• 2093-13-2
• DTXSID40943205
• 2',4'-Dimethylbenzamil
• 3,5-Diamino-6-chloro-N-({2-[(2,4-dimethylphenyl)methyl]hydrazinyl}methylidene)pyrazine-2-carboxamide

• Inchi： 1S/C15H18ClN7O/c1-8-3-4-10(9(2)5-8)6-20-21-7-19-15(24)11-13(17)23-14(18)12(16)22-11/h3-5,7,20H,6H2,1-2H3,(H4,17,18,23)(H,19,21,24)
• InChI Key： CGBCFPFSBZTELN-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(C(N/C=N/NCC2C=CC(C)=CC=2C)=O)=N1)N

Computed Properties

• Exact Mass: 347.12644
• Monoisotopic Mass: 347.1261359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 131.31